Cas no 1439552-38-1 (Bis(1，1-dimethylethyl)-2-thienylphosphine)

• Product Name: Bis(1，1-dimethylethyl)-2-thienylphosphine
• CAS No: 1439552-38-1
• MF: C₁₂H₂₁PS
• MW: 228.33
• CID: 5144729
• PubChem ID: 130153346
• Update Time: 2025-06-08

Bis(1，1-dimethylethyl)-2-thienylphosphine Chemical and Physical Properties

Names and Identifiers

• Bis(1,1-dimethylethyl)-2-thienylphosphine
• Phosphine, bis(1,1-dimethylethyl)-2-thienyl-
• starbld0032239
• Di-tert-butyl(thiophen-2-yl)phosphane
• 1439552-38-1
• Bis(1，1-dimethylethyl)-2-thienylphosphine

• Inchi： 1S/C12H21PS/c1-11(2,3)13(12(4,5)6)10-8-7-9-14-10/h7-9H,1-6H3
• InChI Key： LIIFRXXEEHBPFA-UHFFFAOYSA-N
• SMILES： P(C(C)(C)C)(C(C)(C)C)C1SC=CC=1

Computed Properties

• Exact Mass: 228.11015884g/mol
• Monoisotopic Mass: 228.11015884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2Ų

Additional information on Bis(1，1-dimethylethyl)-2-thienylphosphine

Recent Advances in the Application of Bis(1,1-dimethylethyl)-2-thienylphosphine (CAS: 1439552-38-1) in Chemical Biology and Pharmaceutical Research

Bis(1,1-dimethylethyl)-2-thienylphosphine (CAS: 1439552-38-1) is a specialized organophosphorus compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bulky tert-butyl groups and thienyl moiety, exhibits unique electronic and steric properties that make it an attractive ligand in transition metal-catalyzed reactions. Recent studies have explored its potential in drug discovery, materials science, and as a key intermediate in the synthesis of bioactive molecules.

One of the most notable applications of Bis(1,1-dimethylethyl)-2-thienylphosphine is its role as a ligand in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in the construction of complex organic frameworks, including pharmaceuticals and agrochemicals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this phosphine ligand significantly enhances the efficiency and selectivity of these reactions, particularly in the synthesis of heterocyclic compounds with potential anticancer activity.

In addition to its catalytic applications, Bis(1,1-dimethylethyl)-2-thienylphosphine has been investigated for its role in the development of novel photoluminescent materials. Researchers at the University of Cambridge recently reported that this compound, when incorporated into metal-organic frameworks (MOFs), exhibits remarkable photophysical properties, including high quantum yields and tunable emission wavelengths. These findings open new avenues for the design of advanced materials for optoelectronic devices and bioimaging applications.

Another groundbreaking study, published in ACS Chemical Biology in early 2024, highlighted the potential of Bis(1,1-dimethylethyl)-2-thienylphosphine as a modulator of protein-protein interactions (PPIs). The researchers utilized this compound to develop a series of small-molecule inhibitors targeting the PD-1/PD-L1 immune checkpoint pathway, which is implicated in cancer immune evasion. The study reported promising in vitro and in vivo results, suggesting that this phosphine derivative could serve as a scaffold for next-generation immunotherapeutics.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Bis(1,1-dimethylethyl)-2-thienylphosphine. Recent efforts by industrial researchers have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 patent application by Merck & Co. described a novel, scalable method for the production of this compound using continuous flow chemistry, which could facilitate its broader adoption in pharmaceutical manufacturing.

In conclusion, Bis(1,1-dimethylethyl)-2-thienylphosphine (CAS: 1439552-38-1) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications span from catalysis to materials science and drug discovery, with recent studies underscoring its potential to address unmet medical needs. Future research should focus on further elucidating its mechanistic roles and expanding its utility in diverse scientific domains.